7'-Chlorospiro[cyclopropane-1,3'-indolin]-2'-one

• IUPAC Name: 7-chlorospiro[1H-indole-3,1'-cyclopropane]-2-one
• InChI: InChI=1S/C10H8ClNO/c11-7-3-1-2-6-8(7)12-9(13)10(6)4-5-10/h1-3H,4-5H2,(H,12,13)
• InChI Key: FRCZUQVFAWMDIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3=C(C(=CC=C3)Cl)NC2=O
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• CAS No.: 1403564-65-7

Description

7'-Chlorospiro[cyclopropane-1,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Diastereoselective Synthesis : A study demonstrated the highly diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones via a catalyst-free cyclopropanation using ethyl diazoacetate (Maurya et al., 2014).
• Structural Analogues Synthesis : Another research synthesized various structural analogues of spiro[cyclopropane-1,3′-indolin]-2′-ones and evaluated them for anticonvulsant activity (Rajopadhye & Popp, 1988).
• Advanced Spirooxindole Derivatives : A study on the synthesis of 7'-arylidenespiro[indoline-3,1'-pyrrolizines] and 7'-arylidenespiro[indene-2,1'-pyrrolizines] revealed new derivatives via [3+2] cycloaddition (Huang et al., 2019).

Biological and Medicinal Applications

• Anticancer Potential : Research focused on the synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents, revealing promising activity against various human cancer cell lines (Reddy et al., 2015).
• Photochemical Deracemization : An investigation into the photochemical deracemization of spiro[cyclopropane-1,3′-indolin]-2′-ones identified a triplet 1,3-diradical intermediate, indicating potential applications in stereoselective syntheses (Li et al., 2020).

Chemical Properties and Reactions

• Cyclopropanation Reactions : A study on the stereoselective synthesis of spirocyclopropyl oxindoles from indolin-2-one/N-protected indolin-2-ones and bromonitroalkene highlighted the significance of diastereoselective cyclopropanation (Roy & Chen, 2013).
• Ring Opening Studies : The ring opening of spirocyclopropyl oxindoles was studied, providing insights into their chemical behavior and potential applications (Sharma et al., 2021).